Cas no 1525630-77-6 (2-5-(trifluoromethyl)thiophen-2-ylpropanoic acid)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylpropanoic acid
• CAS No: 1525630-77-6
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 5739200
• PubChem ID: 130860608
• Update Time: 2025-05-19

2-5-(trifluoromethyl)thiophen-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(Trifluoromethyl)thiophen-2-yl]propanoicacid
• 2-[5-(Trifluoromethyl)thiophen-2-yl]propanoic acid
• EN300-1138909
• 1525630-77-6
• 2-Thiopheneacetic acid, α-methyl-5-(trifluoromethyl)-
• 2-5-(trifluoromethyl)thiophen-2-ylpropanoic acid

• Inchi： 1S/C8H7F3O2S/c1-4(7(12)13)5-2-3-6(14-5)8(9,10)11/h2-4H,1H3,(H,12,13)
• InChI Key： JDMKZKPUYIUCFW-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C(C(=O)O)C

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±35.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylpropanoic acid

Compound CAS No. 1525630-77-6: 2-(5-(Trifluoromethyl)Thiophen-2-yl)Propanoic Acid

The compound with CAS number 1525630-77-6, known as 2-(5-(Trifluoromethyl)Thiophen-2-yl)Propanoic Acid, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(5-(Trifluoromethyl)Thiophen-2-yl)Propanoic Acid consists of a thiophene ring substituted with a trifluoromethyl group at the 5-position and a propanoic acid group at the 2-position. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and reactivity. The trifluoromethyl group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This substitution pattern makes the compound highly versatile for further functionalization and modification.

Recent studies have highlighted the potential of thiophene derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antiviral agents. The presence of the propanoic acid group in this compound adds another layer of functionality, enabling it to participate in various biochemical reactions. For instance, propanoic acid derivatives are often used as building blocks in the synthesis of bioactive molecules due to their ability to form esters, amides, and other derivatives that can interact with biological systems.

In terms of synthesis, 2-(5-(Trifluoromethyl)Thiophen-2-yl)Propanoic Acid can be prepared through a variety of methods, including Suzuki coupling reactions, Friedel-Crafts alkylation, or direct substitution reactions. These methods allow for precise control over the substitution pattern on the thiophene ring, ensuring high purity and structural integrity of the final product. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and improve yield.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For example, it can serve as a starting material for synthesizing bioisosteric replacements or pharmacophore models in drug design. The trifluoromethyl group provides a unique electronic environment that can enhance the binding affinity of the molecule to specific biological targets.

Recent research has also focused on the pharmacokinetic properties of thiophene derivatives like this compound. Studies have shown that substituents on the thiophene ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for designing drugs with optimal bioavailability and minimal toxicity.

In conclusion, 2-(5-(Trifluoromethyl)Thiophen-2-yl)Propanoic Acid (CAS No. 1525630-77-6) represents a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further research and development in various scientific domains.